ethyl 4-benzyl-1-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-benzyl-1-[(1-propan-2-ylpyrazol-4-yl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C22H31N3O2/c1-4-27-21(26)22(14-19-8-6-5-7-9-19)10-12-24(13-11-22)16-20-15-23-25(17-20)18(2)3/h5-9,15,17-18H,4,10-14,16H2,1-3H3
• InChI Key: CWUWXIYRZMIBCT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=CN(N=C2)C(C)C)CC3=CC=CC=C3
• Molecular Formula: C22H31N3O2
• Molecular Weight: 369.5 g/mol

Description

Ethyl 4-benzyl-1-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-4-piperidinecarboxylate is a chemical compound that belongs to the class of piperidinecarboxylate esters. This compound has been of great interest in the scientific community due to its various applications in the field of medicinal chemistry.

Scientific Research Applications

Ethyl 4-benzyl-1-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-4-piperidinecarboxylate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit various pharmacological activities such as anticonvulsant, analgesic, and anti-inflammatory effects. It has also been shown to have potential as a therapeutic agent for the treatment of neurological disorders such as epilepsy and Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of ethyl 4-benzyl-1-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-4-piperidinecarboxylate is not fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain such as GABA and glutamate. It has also been shown to have an inhibitory effect on the activity of certain enzymes such as acetylcholinesterase.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as TNF-alpha and IL-1 beta. It has also been shown to increase the levels of certain neurotransmitters such as dopamine and serotonin. Additionally, it has been found to have a protective effect on neuronal cells against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-benzyl-1-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-4-piperidinecarboxylate in lab experiments include its ease of synthesis, low toxicity, and broad range of pharmacological activities. However, its limitations include its poor solubility in water and its relatively short half-life in vivo.

Future Directions

There are several future directions for research on ethyl 4-benzyl-1-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-4-piperidinecarboxylate. One direction is to further investigate its potential as a therapeutic agent for the treatment of neurological disorders such as epilepsy and Alzheimer's disease. Another direction is to explore its potential as a novel analgesic agent. Additionally, further studies are needed to elucidate its exact mechanism of action and to optimize its pharmacokinetic properties.